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Compound of Interest

Compound Name: Ingliforib

Cat. No.: B1671947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling of

Ingliforib, a potent glycogen phosphorylase inhibitor. Adherence to these procedures is

essential to ensure personnel safety and maintain the integrity of research.

Hazard Identification and Risk Assessment
Ingliforib is a potent investigational compound with limited toxicological data. The available

Material Safety Data Sheet (MSDS) indicates that it is harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] Due to the lack of established Occupational Exposure

Limits (OELs), a risk-based approach using Occupational Exposure Banding (OEB) is

recommended to guide handling procedures.[1][2][3][4][5]

Occupational Exposure Banding (OEB)

Based on its mechanism of action as a potent enzyme inhibitor, Ingliforib should be handled in

a high-potency compound category, likely corresponding to an OEB 3 or 4. This necessitates

stringent containment and handling controls to minimize exposure.
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Hazard Classification Description Primary Routes of Exposure

Acute Oral Toxicity Harmful if swallowed.[1] Ingestion

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[1]
Environmental Release

Inhalation Hazard
Powdered form may be

hazardous if inhaled.
Inhalation

Dermal Hazard
Potential for absorption

through the skin.
Skin Contact

Eye Hazard
May cause irritation upon

contact.
Eye Contact

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all procedures involving Ingliforib. The

following table outlines the minimum required PPE for various tasks.

Task Required PPE

Handling Powder (weighing, aliquoting)

- Dedicated, disposable lab coat or gown-

Double nitrile gloves- Safety goggles with side

shields- N95 respirator or higher

Preparing Solutions
- Lab coat- Double nitrile gloves- Safety glasses

with side shields

Cell Culture and In Vitro Assays - Lab coat- Nitrile gloves- Safety glasses

Handling Waste - Lab coat- Nitrile gloves- Safety glasses

Operational Plan: Handling Procedures
Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.
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Store Ingliforib powder in a tightly sealed container at -20°C in a designated and labeled

area.[1]

Maintain an accurate inventory of the compound.

Experimental Protocol: Preparation of a 10 mM Ingliforib Stock Solution in DMSO

This protocol outlines the steps for safely preparing a stock solution from powdered Ingliforib.

Preparation:

Don all required PPE for handling powder.

Perform all powder handling within a certified chemical fume hood or a ventilated balance

enclosure.

Prepare the work area by covering the surface with absorbent, disposable bench paper.

Weighing:

Tare a clean, empty microcentrifuge tube on a calibrated analytical balance.

Carefully add the desired amount of Ingliforib powder to the tube using a dedicated

spatula. For a 10 mM solution, the target weight will depend on the final volume (e.g., for 1

ml, weigh 4.57 mg; Molecular Weight: 457.14 g/mol ).

Record the exact weight.

Solubilization:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Ingliforib.

Cap the tube securely.

Gently vortex or mix the solution until the powder is completely dissolved.

Storage and Labeling:
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Aliquot the stock solution into smaller, clearly labeled cryovials to avoid repeated freeze-

thaw cycles.

Label each vial with the compound name, concentration, solvent, date of preparation, and

your initials.

Store the stock solution aliquots at -20°C or -80°C.[1]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation Immediate Action

Skin Contact

1. Immediately remove contaminated clothing.2.

Wash the affected area thoroughly with soap

and water for at least 15 minutes.[1]3. Seek

medical attention.

Eye Contact

1. Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[1]2. Seek immediate

medical attention.

Inhalation

1. Move the individual to fresh air immediately.

[1]2. If breathing is difficult, provide oxygen.3.

Seek medical attention.

Ingestion

1. Do NOT induce vomiting.2. Rinse the mouth

with water.[1]3. Seek immediate medical

attention.

Spill

1. Evacuate the immediate area.2. Alert others

and your supervisor.3. Don appropriate PPE.4.

For small spills, cover with an absorbent

material, then decontaminate the area (see

protocol below).5. For large spills, contact your

institution's Environmental Health and Safety

(EHS) department.
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Decontamination and Disposal Plan
Experimental Protocol: Decontamination of Work Surfaces

This protocol should be followed after any work with Ingliforib.

Initial Cleaning:

Wearing appropriate PPE, remove all equipment and materials from the work area.

Wipe down the entire work surface with a detergent solution to remove any visible

contamination.[6][7]

Decontamination:

Liberally apply a freshly prepared 10% bleach solution or a validated laboratory

disinfectant to the work surface.[6][8]

Ensure the entire surface remains wet for the manufacturer-recommended contact time

(typically at least 10 minutes).

Rinsing:

After the required contact time, wipe the surface with 70% ethanol to remove the bleach

residue, which can be corrosive.[6]

Final Wipe-Down:

Wipe the surface with sterile, deionized water.

Allow the surface to air dry completely.

Disposal:

All cleaning materials (wipes, bench paper) should be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with Ingliforib must be treated as hazardous chemical waste.
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Solid Waste:

Includes contaminated gloves, wipes, bench paper, and empty vials.

Collect in a dedicated, clearly labeled hazardous waste container.[9][10][11][12]

Liquid Waste:

Includes unused solutions and contaminated media.

Collect in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix

with other waste streams.[10]

Sharps:

Includes contaminated needles and pipette tips.

Dispose of immediately in a designated sharps container for hazardous chemical waste.

Waste Pickup:

Follow your institution's procedures for the collection and disposal of hazardous chemical

waste. This typically involves contacting your EHS department for pickup.[9][11]

Quantitative Data Summary
Property Value Source

Molecular Formula C₂₃H₂₄ClN₃O₅ MSDS[1]

Molecular Weight 457.14 g/mol MSDS[1]

Occupational Exposure Limit

(OEL)
Not Established -

LD50 (Oral, Rat) Not Available -

Visualizations
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Caption: Workflow for the safe handling of Ingliforib.
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Caption: Emergency response decision tree for Ingliforib exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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